Cas no 74919-41-8 (7-hydroxy-6-methyl-1(2H)-Isoquinolinone)

7-hydroxy-6-methyl-1(2H)-Isoquinolinone structure
74919-41-8 structure
Product Name:7-hydroxy-6-methyl-1(2H)-Isoquinolinone
CAS No:74919-41-8
MF:C10H9NO2
MW:175.183962583542
CID:557521
PubChem ID:12554780
Update Time:2025-04-19

7-hydroxy-6-methyl-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

    • 7-hydroxy-6-methyl-1(2H)-Isoquinolinone
    • 1(2H)-Isoquinolinone,7-hydroxy-6-methyl-(9CI)
    • 1(2H)-Isoquinolinone,7-hydroxy-6-methyl-
    • 7-hydroxy-6-methyl-2H-isoquinolin-1-one
    • DTXSID60502358
    • 7-Hydroxy-6-methylisoquinolin-1(2H)-one
    • 74919-41-8
    • 7-hydroxy-6-methyl-1,2-dihydroisoquinolin-1-one
    • Inchi: 1S/C10H9NO2/c1-6-4-7-2-3-11-10(13)8(7)5-9(6)12/h2-5,12H,1H3,(H,11,13)
    • InChI Key: BSQKHMKWCYEKLS-UHFFFAOYSA-N
    • SMILES: OC1=CC2C(NC=CC=2C=C1C)=O

Computed Properties

  • Exact Mass: 175.063328530g/mol
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 24
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.3Ų

7-hydroxy-6-methyl-1(2H)-Isoquinolinone Pricemore >>

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